Cas no 1152509-79-9 (1-Methyl-3-(5-methylfuran-2-yl)-1h-pyrazole-4-carboxylic acid)

1-Methyl-3-(5-methylfuran-2-yl)-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a methyl group at the 1-position and a 5-methylfuran-2-yl moiety at the 3-position, terminating in a carboxylic acid functional group at the 4-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both furan and pyrazole rings enhances its potential for forming diverse derivatives, while the carboxylic acid group allows for further functionalization. Its well-defined molecular architecture makes it valuable for studying structure-activity relationships in medicinal chemistry. The compound exhibits stability under standard conditions, facilitating handling and storage.

1-Methyl-3-(5-methylfuran-2-yl)-1h-pyrazole-4-carboxylic acid structure

1152509-79-9 structure

Product Name:1-Methyl-3-(5-methylfuran-2-yl)-1h-pyrazole-4-carboxylic acid

CAS No:1152509-79-9

MF:C₁₀H₁₀N₂O₃

MW:206.198002338409

MDL:MFCD11103108

CID:4572764

PubChem ID:43141385

Update Time:2025-06-08

1-Methyl-3-(5-methylfuran-2-yl)-1h-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-methyl-3-(5-methylfuran-2-yl)-1h-pyrazole-4-carboxylic acid
- 1-methyl-3-(5-methylfuran-2-yl)pyrazole-4-carboxylic acid
- CWB50979
- Z2689031550
- 1-Methyl-3-(5-methylfuran-2-yl)-1h-pyrazole-4-carboxylic acid
- MDL： MFCD11103108
- Inchi： 1S/C10H10N2O3/c1-6-3-4-8(15-6)9-7(10(13)14)5-12(2)11-9/h3-5H,1-2H3,(H,13,14)
- InChI Key： YXFKJEJXEHTSRI-UHFFFAOYSA-N
- SMILES： O1C(C)=CC=C1C1C(C(=O)O)=CN(C)N=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 259
XLogP3: 0.9
Topological Polar Surface Area: 68.3

1-Methyl-3-(5-methylfuran-2-yl)-1h-pyrazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Methyl-3-(5-methylfuran-2-yl)-1h-pyrazole-4-carboxylic acid Pricemore >>

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